Cas no 31892-41-8 (1H-Benzimidazole-1-carbonitrile(9CI))

• Product Name: 1H-Benzimidazole-1-carbonitrile(9CI)
• CAS No: 31892-41-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 300138
• PubChem ID: 329764825
• Update Time: 2025-04-19

1H-Benzimidazole-1-carbonitrile(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-carbonitrile(9CI)
• 1H-Benzimidazole-1-carbonitrile
• benzimidazole-1-carbonitrile
• 1-Benzimidazolecarbonitrile(8CI)
• 1-Cyanobenzimidazole
• N-Cyanobenzimidazole
• 1H-Benzo[d]imidazole-1-carbonitrile
• 1H-1,3-benzodiazole-1-carbonitrile
• 1-Cyanobenzimidazole, 96%
• SCHEMBL626716
• 31892-41-8
• EN300-7697992
• DTXSID70578044

• MDL： MFCD18252669
• Inchi： 1S/C8H5N3/c9-5-11-6-10-7-3-1-2-4-8(7)11/h1-4,6H
• InChI Key： SGCJHVTWXFWDOD-UHFFFAOYSA-N
• SMILES： N1(C#N)C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 143.04845
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Melting Point: 98-106 °C
• PSA: 41.61

1H-Benzimidazole-1-carbonitrile(9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：